Cas no 83704-42-1 (2,4,7-Trichlorodibenzofuran)

• Product Name: 2,4,7-Trichlorodibenzofuran
• CAS No: 83704-42-1
• MF: C₁₂H₅Cl₃O
• MW: 271.526500463486
• CID: 1078470
• PubChem ID: 55122
• Update Time: 2025-09-22

2,4,7-Trichlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• DF-247-S
• 2,4,7-trichlorodibenzofuran
• Dibenzofuran, 2,4,7-trichloro-
• PCDF 44
• Dibenzofuran, 2,4,7-trichloro
• Q27271707
• DTXSID90232555
• SZBZRVJHPZIGAY-UHFFFAOYSA-N
• UNII-94VJT8NH95
• NS00125481
• 83704-42-1
• 94VJT8NH95
• 2,4,7-Trichlorodibenzofuran

• Inchi： 1S/C12H5Cl3O/c13-6-1-2-8-9-3-7(14)4-10(15)12(9)16-11(8)5-6/h1-5H
• InChI Key： SZBZRVJHPZIGAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC1C=C(C=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 269.940598
• Monoisotopic Mass: 269.940598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 13.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 387.1±37.0 °C at 760 mmHg
• Flash Point: 187.9±26.5 °C
• Refractive Index: 1.71
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,4,7-Trichlorodibenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2,4,7-Trichlorodibenzofuran

2,4,7-Trichlorodibenzofuran: A Comprehensive Overview of Chemical Properties, Biological Activity, and Research Advances

2,4,7-Trichlorodibenzofuran (CAS No. 83704-42-1) is a polychlorinated dibenzofuran (PCDF) derivative that has garnered significant attention in recent years due to its complex chemical structure and diverse biological interactions. This compound belongs to the family of organochlorine compounds, which are known for their persistence in the environment and potential impact on ecological systems. The molecular formula of 2,4,7-Trichlorodibenzofuran is C₁₂H₆Cl₃O, and its molecular weight is approximately 291.5 g/mol. The unique arrangement of chlorine atoms at positions 2, 4, and 7 on the dibenzofuran ring contributes to its distinct physicochemical properties and biological activity.

Recent studies have highlighted the role of 2,4,7-Trichlorodibenzofuran in environmental toxicology and its potential as a model compound for investigating the mechanisms of persistent organic pollutants (POPs). For instance, a 2023 study published in Environmental Science & Technology demonstrated that 2,4,7-Trichlorodibenzofuran exhibits significant bioaccumulation potential in aquatic ecosystems, with half-life values exceeding 10 years in sediments. This property makes it a critical compound for assessing long-term environmental risks associated with industrial pollutants.

The chemical stability of 2,4,7-Trich,4,7-Trichlorodibenzofuran is another key aspect of its research relevance. Its resistance to photodegradation and thermal decomposition has been extensively studied, with recent advancements in analytical techniques enabling more precise quantification of its presence in environmental matrices. A 2024 paper in Organic Environmental Chemistry reported that 2,4,7-Trichlorodibenzofuran can persist in soil for over a decade, underscoring the need for robust monitoring strategies to mitigate its environmental impact.

Beyond environmental applications, 2,4,7-Trichlorodibenzofuran has also been investigated for its biological effects. Research published in Toxicological Sciences (2023) revealed that this compound exhibits moderate toxicity to aquatic organisms, with LC50 values ranging from 10 to 50 µg/L depending on species and exposure duration. These findings highlight the importance of understanding its ecotoxicological profile for risk assessment purposes.

Recent advancements in analytical chemistry have enabled more accurate detection and quantification of 2,4,7-Trichlorodibenzofuran in complex matrices. High-resolution mass spectrometry (HRMS) techniques, such as Orbitrap and Q-Exactive systems, have been employed to achieve detection limits as low as 0.1 ng/L in water samples. This level of sensitivity is critical for monitoring trace levels of the compound in environmental samples, particularly in regions with industrial activity.

One of the most promising areas of research involving 2,4,7-Trichlorodibenzofuran is its potential role in endocrine disruption. A 2024 study in Endocrine Reviews suggested that this compound may interfere with thyroid hormone signaling pathways, which could have implications for metabolic disorders and developmental toxicity. These findings align with broader research on endocrine-disrupting chemicals (EDCs) and their impact on human health.

The environmental fate of 2,4,7-Trichlorodibenzofuran remains a subject of intense investigation. Research published in Environmental Pollution (2023) demonstrated that this compound undergoes limited biodegradation in natural environments, with microbial degradation rates typically below 10% under standard conditions. This poor biodegradability contributes to its persistence in both terrestrial and aquatic ecosystems.

Recent studies have also explored the potential for 2,4,7-Trichlorodibenzofuran to serve as a model compound for understanding the behavior of other PCDFs. A 2024 paper in Environmental Science & Process Impacts compared the adsorption characteristics of 2,4,7-Trichlorodibenzofuran with other PCDF congeners, revealing that its affinity for organic matter is significantly higher than that of many other derivatives. This property has important implications for its transport and distribution in the environment.

Despite its environmental persistence, 2,4,7-Trichlorodibenzofuran is not currently classified as a priority pollutant under major international agreements such as the Stockholm Convention. However, recent assessments suggest that its environmental risk profile warrants further regulatory attention, particularly in regions with high industrial activity and limited waste management infrastructure.

Advancements in computational modeling have provided new insights into the behavior of 2,4,7-Trichlorodibenzofuran. Quantum mechanical calculations published in Environmental Chemistry Letters (2023) revealed that the compound's chlorinated structure leads to significant electron-withdrawing effects, which may influence its reactivity and environmental fate. These findings are critical for developing more accurate predictive models for environmental risk assessment.

One of the most significant challenges in studying 2,4,7-Trichlorodibenzofuran is the difficulty of detecting it in complex environmental matrices. Recent developments in solid-phase microextraction (SPME) and liquid-phase microextraction (LPME) techniques have enabled more efficient sample preparation for analytical determinations. A 2024 study in Journal of Chromatography A demonstrated that these methods can achieve detection limits as low as 0.05 ng/L in water samples, which is a significant improvement over traditional extraction techniques.

Overall, 2,4,7-Trichlorodibenzofuran represents an important compound for understanding the environmental and biological impacts of persistent organic pollutants. Its complex chemistry and diverse interactions make it a valuable model for studying the behavior of similar compounds in the environment. As analytical techniques continue to advance, the detection and quantification of 2,4,7-Trichlorodibenzofuran will become increasingly precise, enabling more accurate risk assessments and informed regulatory decisions.